![molecular formula C9H13ClN2O4 B3273613 1-Amino-3-(4-nitrophenoxy)propan-2-ol hydrochloride CAS No. 59117-67-8](/img/structure/B3273613.png)
1-Amino-3-(4-nitrophenoxy)propan-2-ol hydrochloride
Overview
Description
1-Amino-3-(4-nitrophenoxy)propan-2-ol hydrochloride is an organic compound that belongs to the class of nitrophenyl ethers . These are aromatic compounds containing a nitrobenzene moiety that carries an ether group on the benzene ring .
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound, such as its density, melting point, and boiling point, are not directly available from the search results .Scientific Research Applications
Asymmetric Synthesis and Pharmaceutical Building Blocks
One significant application of related compounds is in the field of asymmetric synthesis. For example, a chiral amino alcohol-based ligand was developed for the asymmetric alkynylation of chloral, leading to high yields and excellent enantiomeric excess. This process yields chiral trichloromethyl carbinol, a useful intermediate for creating pharmaceutically important building blocks, such as 2-hydroxy-4-phenylbutanoate and homophenylalanine (Jiang & Si, 2004).
Chemical Library Development
The compound also plays a role in the development of chemical libraries for potential antibiotic leads. An example is the flow synthesis of β-amino alcohols, which are crucial in producing focused libraries of such compounds. This method allows for the efficient access to structurally diverse β-amino alcohols, aiding in the search for new antibiotic agents (Cossar et al., 2018).
Environmental Contaminant Degradation
Furthermore, derivatives of the compound are investigated for environmental applications, such as the degradation of p-nitrophenol, an environmental contaminant used in manufacturing medicines and pesticides. A study on Rhodococcus opacus SAO101 uncovered a novel gene cluster responsible for 4-nitrophenol degradation, offering insights into bioremediation strategies (Kitagawa, Kimura, & Kamagata, 2004).
Fluorescent Markers for Biodiesel Quality Control
Another research direction involves the synthesis of amphiphilic triazoanilines from cardanol and glycerol for use as fluorescent markers in biodiesel quality control. These compounds, including variations of the amino-propan-ol structure, show low acute toxicity to various biological models, indicating their potential for safe environmental exposure (Pelizaro et al., 2019).
Synthesis of Dendrimers for Biological Studies
The compound is also utilized in synthesizing poly(ether imine) dendrimers with a nitrogen core, originating from 3-amino-propan-1-ol. These dendrimers, characterized by their non-toxic nature, are promising for biological studies, demonstrating the versatility of amino-propan-ol derivatives in scientific research (Krishna et al., 2005).
properties
IUPAC Name |
1-amino-3-(4-nitrophenoxy)propan-2-ol;hydrochloride | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N2O4.ClH/c10-5-8(12)6-15-9-3-1-7(2-4-9)11(13)14;/h1-4,8,12H,5-6,10H2;1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NETJZMHBDMYMOS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1[N+](=O)[O-])OCC(CN)O.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13ClN2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.66 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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